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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Mesigyna (50 mg norethisterone enanthate
and 5 mg estradiol valerate), a once-a-month combined injectable contraceptive, with other
contraceptive alternatives. The analysis is based on independently published clinical trial data,
focusing on contraceptive efficacy, discontinuation rates, and reported side effects. All
guantitative data is summarized in structured tables for ease of comparison, and detailed
methodologies for key cited experiments are provided.

Contraceptive Efficacy

The primary measure of contraceptive efficacy in clinical trials is the Pearl Index, which
indicates the number of unintended pregnancies per 100 woman-years of use. A lower Pearl
Index signifies higher contraceptive effectiveness.
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Contraceptive Method

Pearl Index (Pregnancies

per 100 Woman-Years)

Study
Population/Conditions

534 fertile Latin American

Mesigyna 0.0[1] women over 1 year (4688
woman-months)[2]
931 fertile women in Latin
Mesigyna 0.08[3] America over 3 years (15,787
woman-months)[3]
] Chinese women in a Phase llI
Mesigyna 0.41]2] ] )
comparative trial[2]
Chinese women in a Phase llI
Cyclofem 0.0[2] ] )
comparative trial[2]
) Chinese women in a Phase Il
Injectable No. 1 0.77[2] ) )
comparative trial[2]
DMPA (150mg) 0.0[2] Comparative trial[2]
DMPA (100mg) 0.44[2] Comparative trial[2]

Discontinuation Rates

Discontinuation rates in clinical trials offer insights into the tolerability and acceptability of a

contraceptive method. The following table compares the discontinuation rates of Mesigyna

with other injectable contraceptives for various reasons.

© 2026 BenchChem. All rights reserved.

2/9

Tech Support


https://pubmed.ncbi.nlm.nih.gov/10906501/
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://pubmed.ncbi.nlm.nih.gov/7813221/
https://pubmed.ncbi.nlm.nih.gov/7813221/
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.researchgate.net/publication/12411948_Mesigyna_R_once-a-month_combined_injectable_contraceptive_Experience_in_Latin_America
https://www.benchchem.com/product/b1214444/docs?utm_src=pdf-body#independent-validation-of-mesigyna-a-comparative-clinical-trial-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Reason for ) .
. . Mesigyna Cyclofem Injectable Study
Discontinua DMPA (%) .
. (%) (%) No. 1 (%) Details
tion
Latin
American
study for
Overall (1 :
17.9[1] - - 58.8-59.3 Mesigyna;
year) i
Comparative
trial for
DMPA[2]
Latin
Bleeding )
51 - - - American
Problems
study
Latin
American
study for
Amenorrhea 1.1 - - 7.2-12.5 Mesigyna[2];
Comparative
trial for
DMPA[2]
Bleeding ]
] Chinese
Problems 26.1 (first 3 )
_ - - - comparative
(Comparative months) ]
trial[2]
)
Irregular .
) ) Chinese
Bleeding 21.1 (first 3 )
. - - - comparative
(Comparative  months) )
trial[2]

)

Common Side Effects and Adverse Events

The safety profile of a contraceptive is a critical factor for its continued use. This table

summarizes common side effects and adverse events reported in clinical trials for Mesigyna

and its comparators.
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Side
. Other .
Effect/Adverse Mesigyna Cyclofem . Study Details
Injectables
Event
Mean gain of Phase Il clinical
Weight Gain 1.02 kg after one - - study in Latin
year.[1] America.[2]
Better cycle i
More spotting _
control and more Injectable No. 1
days and greater Phase llI
acceptable S users had more ]
_ ) individual ) ) comparative
Bleeding bleeding patterns o bleeding/spotting o o
variability in clinical trial in
Patterns compared to ) days and shorter )
bleeding patterns ) Chinese women.
Cyclofem and bleeding-free
i compared to ) [4]
Injectable No. 1. ) intervals.[2]
Mesigyna.[2]
[4]
Irregular
] Chinese
Menstrual bleeding

Irregularities

decreased over
time.[4]

comparative trial.

[4]

Adverse Events

(General)

Low incidence of
adverse events
other than weight
gain.[3]

Minimal and of
minor

importance.[5]

3-year study in

Latin America.[3]

Experimental Protocols

The clinical trials cited in this guide predominantly follow a multicenter, randomized, and

comparative design. Below is a generalized protocol for a Phase Il clinical trial evaluating a

combined injectable contraceptive like Mesigyna.

1. Study Design: A prospective, multicenter, randomized, open-label, parallel-group

comparative study.

2. Participant Selection:
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Inclusion Criteria: Healthy, sexually active women of reproductive age (typically 18-45 years
old) seeking contraception.[6][7] Participants must provide signed informed consent.[6][7]

Exclusion Criteria: Women with contraindications to hormonal contraceptives, such as a
history of thromboembolic disorders, hormone-sensitive malignancies, or severe liver
disease. Pregnant or breastfeeding women are also excluded.

. Intervention and Administration:

Participants are randomly assigned to receive either Mesigyna (50 mg norethisterone
enanthate and 5 mg estradiol valerate) or a comparator contraceptive (e.g., Cyclofem,
DMPA, or a combined oral contraceptive).

Mesigyna is administered as a deep intramuscular injection once every 30 days.
. Data Collection and Follow-up:
Participants are followed for a specified period, typically 1 to 3 years.

Data on contraceptive efficacy (pregnancy), cycle control (bleeding patterns), side effects,
and reasons for discontinuation are collected at regular follow-up visits.

Participants may be asked to maintain daily diaries to record bleeding and spotting.
. Outcome Measures:
Primary Outcome: Contraceptive efficacy, measured by the Pearl Index.

Secondary Outcomes: Incidence and patterns of menstrual bleeding disturbances, frequency
and severity of adverse events, and rates of discontinuation for different reasons.

. Statistical Analysis:
Life-table analysis is often used to calculate discontinuation rates.

The Pearl Index is calculated as the number of pregnancies per 100 woman-years of
exposure.
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 Statistical tests are used to compare the outcomes between the different contraceptive
groups.

Visualizations
Experimental Workflow: Comparative Clinical Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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